Cas no 2228546-27-6 (2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine
• CAS No: 2228546-27-6
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6405482
• PubChem ID: 165783551
• Update Time: 2025-11-07

2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine
• 2228546-27-6
• EN300-1908024

• Inchi： 1S/C10H12BrNO/c1-7(6-12)9-4-3-8(11)5-10(9)13-2/h3-5H,1,6,12H2,2H3
• InChI Key： HRMMEGZRWPUUEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(=C)CN

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228546-27-6)

2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228546-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated methoxyphenyl structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular formula, C10H12BrNO, highlights the presence of a propenylamine moiety, which contributes to its reactivity and versatility in chemical transformations.

The growing interest in 2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine is driven by its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for heterocyclic compounds, which are widely used in the development of new therapeutics. Recent studies have explored its utility in creating kinase inhibitors and antimicrobial agents, aligning with the global demand for novel treatments against resistant pathogens.

From a chemical perspective, CAS 2228546-27-6 exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic protocols. Its methoxy group enhances electron density in the aromatic ring, facilitating electrophilic substitution reactions. Meanwhile, the bromo substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

The compound's relevance extends to the field of material science, where its structural features are being investigated for designing organic semiconductors and photovoltaic materials. With the increasing focus on sustainable energy solutions, researchers are examining how derivatives of 2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine can contribute to more efficient solar cell technologies. This aligns with current trends in green chemistry and renewable energy research.

In the context of market dynamics, the demand for CAS 2228546-27-6 has seen steady growth, particularly from pharmaceutical and agrochemical manufacturers. Suppliers are increasingly optimizing synthesis routes to improve yield and purity, addressing the needs of high-end applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure the compound meets stringent quality standards required for research and industrial use.

For researchers working with 2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine, understanding its storage conditions is critical. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability over time. Proper handling procedures, including the use of appropriate personal protective equipment (PPE), are recommended to ensure safety during laboratory operations.

The future outlook for 2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine appears promising, with ongoing studies exploring its potential in catalysis and polymer chemistry. As synthetic methodologies advance, this compound is expected to play an increasingly important role in the development of next-generation materials and bioactive molecules. Its versatility and unique structural features position it as a valuable asset in both academic and industrial research settings.

In summary, 2-(4-bromo-2-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228546-27-6) represents a compelling subject of study across multiple scientific disciplines. Its applications in pharmaceutical intermediates, material science, and sustainable chemistry underscore its importance in contemporary research. As innovation continues to drive the chemical industry forward, this compound is poised to remain at the forefront of scientific exploration and technological advancement.